![molecular formula C16H17N3O2S B2608244 (E)-2-(4-acetylpiperazin-1-yl)-5-benzylidenethiazol-4(5H)-one CAS No. 304889-76-7](/img/structure/B2608244.png)
(E)-2-(4-acetylpiperazin-1-yl)-5-benzylidenethiazol-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-2-(4-acetylpiperazin-1-yl)-5-benzylidenethiazol-4(5H)-one is a useful research compound. Its molecular formula is C16H17N3O2S and its molecular weight is 315.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
Several studies have synthesized and tested compounds structurally related to "(E)-2-(4-acetylpiperazin-1-yl)-5-benzylidenethiazol-4(5H)-one" for antimicrobial properties. For instance, derivatives of 2-(4-allylpiperazin-1-yl) tetrazoles have shown potent antimicrobial activities, with some compounds outperforming conventional medicines in efficacy (Zaidi et al., 2021). Similarly, novel pyrazoline derivatives incorporating beta-methoxyacrylate pharmacophores have been designed, showing significant fungicidal and insecticidal activities (Zhao et al., 2008).
Anticancer Applications
Compounds with a core structure similar to "this compound" have been evaluated for anticancer activities. A study on 2-arylazolylchromones and 2-triazolylchromones demonstrated cytotoxicity against human oral squamous cell carcinoma cell lines, with specific compounds showing high tumor specificity comparable to standard chemotherapy agents (Nagai et al., 2019). Another research focused on pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, highlighting the therapeutic potential of these compounds (Rahmouni et al., 2016).
Enzyme Inhibition
The introduction of piperazino functionality into 1,3-disubstituted urea derivatives, related to the core compound , has yielded potent inhibitors of soluble epoxide hydrolase (sEH), with improved pharmacokinetic properties (Huang et al., 2010). These findings suggest potential applications in treating hypertension and inflammation by modulating the enzymatic pathways involved.
Properties
IUPAC Name |
(5E)-2-(4-acetylpiperazin-1-yl)-5-benzylidene-1,3-thiazol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2S/c1-12(20)18-7-9-19(10-8-18)16-17-15(21)14(22-16)11-13-5-3-2-4-6-13/h2-6,11H,7-10H2,1H3/b14-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RESLHGOIJGHNHG-SDNWHVSQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C2=NC(=O)C(=CC3=CC=CC=C3)S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N1CCN(CC1)C2=NC(=O)/C(=C\C3=CC=CC=C3)/S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.